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Compound of Interest

Compound Name: Creatinine hydrochloride

Cat. No.: B097593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of creatinine hydrochloride, a

compound of significant interest in various scientific domains. This document details its

chemical identity, physicochemical properties, synthesis, and biological relevance, presenting

the information in a clear and accessible format for researchers, scientists, and professionals in

drug development.

Chemical Identity and Physicochemical Properties
Creatinine hydrochloride is the hydrochloride salt of creatinine, the metabolic breakdown

product of creatine and phosphocreatine.[1] Its formation as a salt enhances its solubility

characteristics. While creatinine itself is a well-studied biomarker for renal function, the

hydrochloride form is primarily utilized in laboratory and research settings.

Chemical Data
Below is a summary of the key chemical identifiers for creatinine hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b097593?utm_src=pdf-interest
https://www.benchchem.com/product/b097593?utm_src=pdf-body
https://www.benchchem.com/product/b097593?utm_src=pdf-body
https://en.wikipedia.org/wiki/Creatinine
https://www.benchchem.com/product/b097593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

CAS Number 19230-81-0 [2][3]

Molecular Formula C₄H₈ClN₃O [2]

Molecular Weight 149.58 g/mol

IUPAC Name

2-amino-1-methyl-4-oxo-4,5-

dihydro-1H-imidazol-3-ium

chloride

Synonyms

1-Methylglycocyamidine

hydrochloride, 1-

Methylhydantoin-2-imide

hydrochloride

Physicochemical Properties
This table summarizes the key physicochemical properties of creatinine. Data for the

hydrochloride salt is limited; therefore, properties of the parent compound, creatinine, are also

provided for reference.

Property Value (Creatinine)
Value (Creatinine
Hydrochloride)

Reference

Melting Point 303 °C (decomposes) Not Available [4]

Solubility in Water 80.1 mg/mL at 16 °C Higher than creatinine [4][5]

logP -1.76 Not Available [4]

pKa Not Available Not Available

Experimental Protocols
Synthesis of Creatinine Hydrochloride
The synthesis of creatinine hydrochloride is often achieved through the acid-catalyzed

cyclization of creatine. The following is a representative experimental workflow for its

preparation.
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Experimental Workflow for Creatinine Hydrochloride Synthesis
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A generalized workflow for the synthesis of creatinine hydrochloride.
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Methodology:

Reaction Setup: Creatine monohydrate is suspended in a suitable solvent, often water or a

lower alcohol.

Acidification: Concentrated hydrochloric acid is added to the suspension. The molar ratio of

creatine to HCl is typically 1:1.

Heating: The mixture is heated to reflux for a specified period to facilitate the cyclization of

creatine to creatinine.

Crystallization: The reaction mixture is cooled, often in an ice bath, to induce the

crystallization of creatinine hydrochloride.

Isolation: The crystalline product is isolated by filtration.

Purification: The crude product is washed with a cold solvent, such as ethanol, to remove

impurities.

Drying: The purified creatinine hydrochloride is dried under vacuum to remove residual

solvent.

Analytical Methods
The quantification of creatinine is crucial in clinical and research settings. High-Performance

Liquid Chromatography (HPLC) is a widely used and accurate method.

HPLC Method for Creatinine Quantification:

Column: A C18 reverse-phase column is commonly employed.

Mobile Phase: A typical mobile phase consists of a buffer solution (e.g., phosphate buffer)

and an organic modifier (e.g., acetonitrile).

Detection: UV detection at a wavelength of approximately 210-234 nm is used.

Sample Preparation: Biological samples are often deproteinized, typically with acetonitrile,

prior to injection.
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Biological Context and Signaling Pathways
Creatinine hydrochloride, as a salt of creatinine, is primarily of interest due to the biological

significance of creatinine itself. Creatinine is the end product of creatine metabolism and is

excreted from the body via the kidneys.[1] Its clearance rate from the blood is a key indicator of

glomerular filtration rate (GFR), a measure of kidney function.

Specific signaling pathways directly modulated by creatinine hydrochloride are not well-

documented. However, understanding the metabolic pathway of its parent compound, creatine,

is essential for researchers in drug development and related fields.
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Creatine Metabolism and Creatinine Formation
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The metabolic pathway of creatine to creatinine.
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Pathway Description:

Synthesis of Creatine: The biosynthesis of creatine begins in the kidneys and is completed in

the liver. It involves two key enzymes: L-arginine:glycine amidinotransferase (AGAT) and

guanidinoacetate N-methyltransferase (GAMT).[6][7][8]

Transport to Muscle: Creatine is transported via the bloodstream to tissues with high energy

demands, primarily skeletal muscle.[7]

Phosphorylation: In muscle cells, creatine is phosphorylated by creatine kinase (CK) to form

phosphocreatine, a high-energy phosphate storage molecule.[7]

Creatinine Formation: Phosphocreatine and, to a lesser extent, creatine undergo a

spontaneous, non-enzymatic cyclization to form creatinine.[6]

Excretion: Creatinine is released from muscle into the bloodstream and is subsequently

filtered by the kidneys and excreted in the urine.[1]

Conclusion
Creatinine hydrochloride is a valuable compound for researchers, particularly in the fields of

analytical chemistry and as a reference standard. While it does not have a direct, well-defined

role in biological signaling, its relationship to creatinine and the broader context of creatine

metabolism make it a subject of importance. This guide has provided a comprehensive

overview of its chemical data, experimental protocols, and biological relevance to aid scientists

and drug development professionals in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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